Cas no 68691-05-4 (2-Butynoic acid, 4-(acetyloxy)-, methyl ester)

• Product Name: 2-Butynoic acid, 4-(acetyloxy)-, methyl ester
• CAS No: 68691-05-4
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 392712
• PubChem ID: 15005147
• Update Time: 2025-04-19

2-Butynoic acid, 4-(acetyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butynoic acid, 4-(acetyloxy)-, methyl ester
• methyl 4-acetyloxybut-2-ynoate
• 68691-05-4
• DTXSID00566838
• METHYL 4-(ACETYLOXY)BUT-2-YNOATE

• Inchi： 1S/C7H8O4/c1-6(8)11-5-3-4-7(9)10-2/h5H2,1-2H3
• InChI Key： SKQIZGPOLJHFGL-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC#CC(=O)OC

Computed Properties

• Exact Mass: 156.04224
• Monoisotopic Mass: 156.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6